Cas no 640749-59-3 (3-(2-fluoropyridin-3-yl)oxypropan-1-amine)

3-(2-Fluoropyridin-3-yl)oxypropan-1-amine is a fluorinated pyridine derivative featuring an ether-linked propan-1-amine side chain. The 2-fluoropyridine moiety enhances electron-withdrawing properties and metabolic stability, while the flexible three-carbon spacer improves molecular conformation for target interactions. This compound serves as a versatile intermediate in pharmaceutical synthesis, particularly for kinase inhibitors and CNS-targeting agents due to its balanced lipophilicity (predicted LogP ~1.2) and hydrogen bonding capacity. The fluorine atom at the 2-position provides strategic steric and electronic effects for receptor binding optimization. With a molecular weight of 184.20 g/mol and amine functionality, it enables straightforward derivatization for structure-activity relationship studies. The compound's stability under physiological pH conditions (predicted pKa ~9.1 for the amine) makes it suitable for prodrug development.

3-(2-fluoropyridin-3-yl)oxypropan-1-amine structure

640749-59-3 structure

Product Name:3-(2-fluoropyridin-3-yl)oxypropan-1-amine

CAS No:640749-59-3

MF:C₈H₁₁FN₂O

MW:170.184145212173

CID:961130

PubChem ID:12109944

Update Time:2025-07-02

3-(2-fluoropyridin-3-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-Propanamine,3-[(2-fluoro-3-pyridinyl)oxy]-(9CI)
- 3-((2-fluoropyridin-3-yl)oxy)propan-1-amine
- 3-(2-fluoropyridin-3-yl)oxypropan-1-amine
- Inchi： 1S/C8H11FN2O/c9-8-7(3-1-5-11-8)12-6-2-4-10/h1,3,5H,2,4,6,10H2
- InChI Key： BBEKBFJKPANJTP-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CN=1)OCCCN

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 124
Topological Polar Surface Area: 48.1

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Enamine	EN300-1858440-0.05g	3-[(2-fluoropyridin-3-yl)oxy]propan-1-amine	640749-59-3	0.05g	$983.0	2023-09-18
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